N,N-diethyl-4-[4-(1-piperidinyl)-1-phthalazinyl]benzamide

• IUPAC Name: N,N-diethyl-4-(4-piperidin-1-ylphthalazin-1-yl)benzamide
• InChI: InChI=1S/C24H28N4O/c1-3-27(4-2)24(29)19-14-12-18(13-15-19)22-20-10-6-7-11-21(20)23(26-25-22)28-16-8-5-9-17-28/h6-7,10-15H,3-5,8-9,16-17H2,1-2H3
• InChI Key: OARDPPWVRUXGCE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)N4CCCCC4
• Molecular Formula: C24H28N4O
• Molecular Weight: 388.5 g/mol

Description

N,N-diethyl-4-[4-(1-piperidinyl)-1-phthalazinyl]benzamide, also known as DP-5, is a small molecule that has been widely studied for its potential use in scientific research. It is a selective dopamine D1 receptor antagonist and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

N,N-diethyl-4-[4-(1-piperidinyl)-1-phthalazinyl]benzamide is a selective dopamine D1 receptor antagonist. It binds to the dopamine D1 receptor and blocks its activity, leading to a reduction in dopamine signaling. This reduction in dopamine signaling has been found to have a range of effects, including reducing drug-seeking behavior and providing neuroprotection in Parkinson's disease.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. It has been found to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for addiction. It has also been found to have neuroprotective effects in Parkinson's disease, suggesting that it may have potential as a treatment for this disease. Additionally, this compound has been found to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-4-[4-(1-piperidinyl)-1-phthalazinyl]benzamide in lab experiments is its selectivity for the dopamine D1 receptor. This selectivity allows researchers to investigate the specific role of this receptor in various physiological processes. However, one limitation of using this compound is its relatively low potency compared to other dopamine D1 receptor antagonists. This can make it more difficult to achieve the desired effects in lab experiments.

Future Directions

There are several future directions for research on N,N-diethyl-4-[4-(1-piperidinyl)-1-phthalazinyl]benzamide. One area of interest is in the development of more potent dopamine D1 receptor antagonists that could be used in lab experiments. Another area of interest is in investigating the potential use of this compound in the treatment of addiction and Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound on other neurotransmitter systems.

Scientific Research Applications

N,N-diethyl-4-[4-(1-piperidinyl)-1-phthalazinyl]benzamide has been widely studied for its potential use in scientific research. It has been found to have a range of applications, including in the study of dopamine receptors, addiction, and Parkinson's disease. This compound has been used to investigate the role of dopamine D1 receptors in drug addiction and has been found to be effective in reducing drug-seeking behavior in animal models. It has also been used to study the role of dopamine D1 receptors in Parkinson's disease and has been found to have neuroprotective effects.